![molecular formula C17H17N3O4 B4190474 N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide](/img/structure/B4190474.png)
N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide
Overview
Description
N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide, also known as INCB28060, is a small molecule inhibitor that targets the c-MET receptor tyrosine kinase. It has been shown to have potential therapeutic applications in a variety of cancers, including lung cancer, breast cancer, and liver cancer.
Mechanism of Action
The c-MET receptor tyrosine kinase is a protein that is involved in cell growth and survival, as well as in the formation of new blood vessels. N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide works by binding to the c-MET receptor and inhibiting its activity, thereby blocking the downstream signaling pathways that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It can inhibit the phosphorylation of c-MET and its downstream signaling molecules, as well as to induce cell cycle arrest and apoptosis in cancer cells. It can also inhibit the formation of new blood vessels, which is necessary for tumor growth.
Advantages and Limitations for Lab Experiments
N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, and it has been extensively studied for its potential use in cancer treatment. However, it also has some limitations. It can be difficult to determine the optimal dosage and administration schedule for this compound, and there may be some variability in its effectiveness depending on the specific cancer type and patient population.
Future Directions
There are several future directions for research on N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide. One area of focus is on developing more effective combination therapies that incorporate this compound with other cancer treatments. Another area of focus is on identifying biomarkers that can predict which patients are most likely to respond to this compound treatment. Additionally, there is ongoing research on the use of this compound in other diseases, such as inflammatory bowel disease and idiopathic pulmonary fibrosis.
Scientific Research Applications
N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth and proliferation of cancer cells, as well as to induce apoptosis (programmed cell death) in these cells. It has also been shown to have anti-angiogenic effects, meaning that it can prevent the formation of new blood vessels that are necessary for tumor growth.
properties
IUPAC Name |
2-[(2-nitrobenzoyl)amino]-N-propan-2-ylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O4/c1-11(2)18-16(21)12-7-3-5-9-14(12)19-17(22)13-8-4-6-10-15(13)20(23)24/h3-11H,1-2H3,(H,18,21)(H,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCCWFWRARNCYBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.